Cas no 1361592-16-6 (5'-(Bromomethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-(Bromomethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361592-16-6
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4993088
• Update Time: 2025-06-22

5'-(Bromomethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Bromomethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-7-1-2-11(14(19,20)21)9(3-7)10-4-8(16)5-12(17)13(10)18/h1-5H,6H2
• InChI Key： HQCCVEXMTCIABN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C=1)C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 5'-(Bromomethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound 5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl, identified by the CAS number 1361592-16-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential as a building block in synthetic chemistry.

The molecular structure of 5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl consists of a biphenyl framework with multiple substituents. The presence of a bromomethyl group at the 5' position and a trifluoromethyl group at the 2' position introduces significant electronic and steric effects. Additionally, the trichloro substitution pattern at positions 2, 3, and 5 on the phenyl ring enhances the molecule's stability and reactivity under specific conditions. These features make it an attractive candidate for applications in areas such as agrochemicals, pharmaceuticals, and electronic materials.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. One study published in the Journal of Organic Chemistry explored a novel route involving a palladium-catalyzed coupling reaction, which significantly streamlined the production process. The authors demonstrated that this method not only enhances efficiency but also minimizes environmental impact by reducing waste generation.

In terms of applications, 5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, researchers at Stanford University utilized this compound to develop a new class of antiviral agents with enhanced efficacy against emerging pathogens. The molecule's ability to act as a versatile building block has further solidified its importance in contemporary chemical research.

Beyond its role in drug discovery, this compound has also found applications in materials science. A team at MIT recently reported on its use as a precursor for high-performance polymers with tailored electronic properties. The incorporation of this compound into polymer frameworks resulted in materials with improved thermal stability and mechanical strength, making them suitable for use in advanced electronics and aerospace applications.

The environmental impact of synthesizing and using 5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl has been a topic of recent concern. Studies conducted by environmental scientists have focused on assessing its biodegradability and potential toxicity to aquatic life. Initial findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose an immediate threat to ecosystems when handled responsibly.

In conclusion, 5'-(Bromomethyl)-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl (CAS No: 1361592-16-6) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern chemical research and development.